Cas no 2137083-02-2 ((3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid
• CAS No: 2137083-02-2
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 6263990
• PubChem ID: 165607424
• Update Time: 2025-05-23

(3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid
• 2137083-02-2
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-[4-(diethylamino)phenyl]propanoic acid
• EN300-1163254

• Inchi： 1S/C21H26N2O4/c1-3-23(4-2)18-12-10-17(11-13-18)19(14-20(24)25)22-21(26)27-15-16-8-6-5-7-9-16/h5-13,19H,3-4,14-15H2,1-2H3,(H,22,26)(H,24,25)/t19-/m0/s1
• InChI Key： KJSDFOZWFNQPDH-IBGZPJMESA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 370.18925731g/mol
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.9Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid

Recent Advances in the Study of (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid (CAS: 2137083-02-2)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid (CAS: 2137083-02-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the diethylamino moiety, make it a versatile building block for the development of targeted therapies. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and microwave-assisted synthesis, to optimize the production of this compound with high enantiomeric purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid exhibit promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that these derivatives selectively inhibit cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. This suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis.

Further investigations into the pharmacokinetic properties of (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid have revealed favorable absorption and distribution profiles in animal models. The compound's ability to cross the blood-brain barrier has also sparked interest in its potential use for central nervous system (CNS) disorders. Ongoing research is exploring its efficacy in modulating neurotransmitter systems, particularly those implicated in neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid. Issues such as metabolic stability and off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the goal of identifying lead candidates for further evaluation.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-4-(diethylamino)phenylpropanoic acid represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications underscore the importance of continued research to unlock its full potential in addressing unmet medical needs. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic utility in diverse disease contexts.